Cas no 53093-86-0 ( )
structure
Product Name:
CAS No:53093-86-0
MF:C14H25N5O6
MW:359.37820315361
CID:868441
PubChem ID:53477616
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-aminoacetic acid,(2R)-2-aminopropanoic acid,(2S)-2-aminopropanoic acid
- GLY-ALA-ALA-D -ALA-D -ALA
- D-alanine, glycylalanylalanyl-D-alanyl-
- Glycylalanylalanyl-D-alanyl-D-alanine
- LogP
-
-
- Inchi: 1S/C14H25N5O6/c1-6(16-10(20)5-15)11(21)17-7(2)12(22)18-8(3)13(23)19-9(4)14(24)25/h6-9H,5,15H2,1-4H3,(H,16,20)(H,17,21)(H,18,22)(H,19,23)(H,24,25)/t6-,7-,8+,9+/m0/s1
- InChI Key: KFAHJBXSCMRXIA-RBXMUDONSA-N
- SMILES: O=C([C@H](C)NC([C@H](C)NC(CN)=O)=O)N[C@H](C)C(N[C@@H](C(=O)O)C)=O
Computed Properties
- Exact Mass: 359.18065
- Monoisotopic Mass: 359.18
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 9
- Complexity: 538
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 180A^2
- XLogP3: -4.4
Experimental Properties
- Density: 1.269
- Boiling Point: 836.41°C at 760 mmHg
- Flash Point: 459.644°C
- Refractive Index: 1.522
- PSA: 179.72
Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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